polybis(carbophenoxypropane)
Description
Polybis(carbophenoxypropane) is a high-performance polymer characterized by a repeating unit derived from a propane backbone substituted with carbophenoxy groups. The term "carbophenoxy" likely refers to a phenoxycarbonyl moiety (–O–C₆H₄–CO–), suggesting that the polymer is formed via condensation polymerization of a diol or diphenol monomer with carbonyl-containing aromatic groups. This structure imparts rigidity, thermal stability, and resistance to chemical degradation, making it suitable for applications in electronics, coatings, and high-temperature engineering plastics.
Properties
CAS No. |
101017-51-0 |
|---|---|
Molecular Formula |
C9H20O |
Synonyms |
polybis(carbophenoxypropane) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Key Property Comparison
Research Findings
- Thermal Stability: The carbophenoxy groups likely increase thermal decomposition resistance compared to BPA polycarbonate, as seen in copolycarbonates modified with bulky substituents (e.g., 1,1-bis(4-hydroxyphenyl)-3,3,5-trimethylcyclohexane), which show Tg increases of 30–50°C .
- Flame Retardancy : Aromatic content may reduce flammability without additives, similar to halogen-free polycarbonate blends .
- Processability: Steric hindrance from carbophenoxy groups could reduce melt flow, complicating injection molding compared to PET or BPA polycarbonate.
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